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Compound of Interest

Compound Name: 12-Bromo-1-dodecanol

Cat. No.: B1266633

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 12-Bromo-
1-dodecanol, a long-chain aliphatic alcohol containing a bromine atom.[1] Due to its
bifunctional nature, this compound serves as a valuable intermediate in the synthesis of
various organic molecules, including surfactants and pharmaceuticals.[1] Adherence to
stringent safety protocols is paramount to ensure the well-being of laboratory personnel and
the integrity of research.

Physicochemical and Toxicological Data

A thorough understanding of the physical, chemical, and toxicological properties of 12-Bromo-
1-dodecanol is the foundation of its safe handling. The following tables summarize key

guantitative data.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 3344-77-2 [2][3]
Molecular Formula C12H25BrO [1][2]
Molecular Weight 265.23 g/mol [4]
White to almost white powder
Appearance or crystal; beige crystalline; [1112]
colorless to pale yellow liquid
Melting Point 34-36 °C (lit.) [516]17]
Boiling Point 155 °C at 4 mmHg (lit.) [5161[8]
Flash Point 113 °C (235.4 °F) - closed cup
Limited solubility in water;
B soluble in organic solvents like
Solubility

ethanol, ether, and chloroform.

[1]5]

Table 2: Toxicological Information
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Endpoint Data Source

Acute Toxicity No data available. [2][3]

May cause skin irritation.

Skin Corrosion/Irritation Considered a skin sensitizer.

[6]

Serious Eye Damage/Irritation May cause eye irritation.[5]

May cause respiratory system

Respiratory Irritation irritation upon inhalation of
dust.[5]
Germ Cell Mutagenicity No data available.[2]

No component of this product
present at levels greater than
) o or equal to 0.1% is identified
Carcinogenicity ]
as a probable, possible or
confirmed human carcinogen

by IARC.[2]

Reproductive Toxicity No data available.[2]

Hazard Identification and Personal Protective
Equipment (PPE)

While not classified as a hazardous substance under Regulation (EC) No 1272/2008, 12-
Bromo-1-dodecanol poses potential hazards that necessitate the use of appropriate personal
protective equipment.[3]

Primary Hazards:
» Skin Irritation: Prolonged or repeated contact may cause skin irritation.
o Eye Irritation: Direct contact can cause eye irritation.[5]

o Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[5]
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Recommended Personal Protective Equipment:

Eye Protection: Use safety glasses with side-shields or chemical goggles conforming to
EN166 (EU) or NIOSH (US) standards.[2]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber).[2] Gloves must
be inspected prior to use, and proper glove removal technique should be followed.[2]
Dispose of contaminated gloves after use in accordance with applicable laws and good
laboratory practices.[2]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[2] The
type of body protection should be selected based on the concentration and amount of the
dangerous substance at the specific workplace.[2]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 (US)
or type P1 (EN 143) dust mask is recommended.[2]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is crucial for minimizing exposure risk and

maintaining the chemical's integrity.

Handling:

Avoid contact with skin and eyes.[5][8]
Avoid formation of dust and aerosols.[2]
Provide appropriate exhaust ventilation at places where dust is formed.[2]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]
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o Store in a refrigerator under an inert gas atmosphere.[3]

e The storage class code is 11 for combustible solids.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures:

¢ Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[2]

o Skin Contact: Wash off with soap and plenty of water.[2] If skin irritation occurs, get medical
advice/attention.[3]

o Eye Contact: Flush eyes with water as a precaution.[2] Remove contact lenses if present
and easy to do.[3] If eye irritation persists, get medical advice/attention.[3]

 Ingestion: Never give anything by mouth to an unconscious person.[2] Rinse mouth with
water.[2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][3]

e Special Hazards: Combustion may produce carbon oxides and hydrogen bromide gas.[2]

» Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]
Accidental Release Measures:

o Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[2] Ensure
adequate ventilation.

e Environmental Precautions: Do not let the product enter drains.
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o Containment and Cleaning: Sweep up and shovel the material.[2] Place in a suitable, closed
container for disposal.[2]

Experimental Workflow: Handling a Spill

The following diagram outlines a logical workflow for safely managing a 12-Bromo-1-
dodecanol spill in a laboratory setting.
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Caption: Workflow for handling a 12-Bromo-1-dodecanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CAS 3344-77-2: 12-Bromo-1-dodecanol | CymitQuimica [cymitquimica.com]
. chemicalbook.com [chemicalbook.com]

. tcichemicals.com [tcichemicals.com]

. 12-Bromo-1-dodecanol [webbook.nist.gov]

. chembk.com [chembk.com]

. 12-Bromo-1-dodecanol | 3344-77-2 [chemicalbook.com]

. 12-Bromo-1-dodecanol | CAS#:3344-77-2 | Chemsrc [chemsrc.com]

°
(0] ~ (o)) ()] EEN w N =

. chembk.com [chembk.com]

 To cite this document: BenchChem. [Navigating the Safe Handling of 12-Bromo-1-
dodecanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266633#12-bromo-1-dodecanol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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